Cas no 35908-14-6 (AICAR 3’,5’-Cyclic Phosphate)

AICAR 3’,5’-Cyclic Phosphate is a chemically modified derivative of AICAR (5-aminoimidazole-4-carboxamide ribonucleotide), featuring a cyclic phosphate group at the 3’,5’ positions of the ribose moiety. This structural modification enhances its stability and bioavailability compared to the parent compound. As a key intermediate in nucleotide metabolism, it serves as a valuable tool in biochemical and pharmacological research, particularly in studies involving AMP-activated protein kinase (AMPK) signaling pathways. Its cyclic phosphate group mimics high-energy phosphate bonds, making it useful for investigating cellular energy regulation and metabolic processes. The compound is widely utilized in enzymology, metabolic studies, and drug discovery due to its precise mechanism of action and reliable performance in experimental settings.

AICAR 3’,5’-Cyclic Phosphate structure

Product Name:AICAR 3’,5’-Cyclic Phosphate

CAS No:35908-14-6

MF:C₉H₁₃N₄O₇P

MW:320.195882558823

CID:311760

PubChem ID:340730

Update Time:2025-05-28

AICAR 3’,5’-Cyclic Phosphate Chemical and Physical Properties

Names and Identifiers

- 1H-Imidazole-4-carboxamide,5-amino-1-(3,5-O-phosphinico-b-D-ribofuranosyl)- (9CI)
- AICAR 3’,5’-Cyclic Phosphate
- 2-(PYRIDIN-4-YLMETHOXY)BENZOIC ACID
- 5-Amino-1-(3,5-O-phosphinico-b-D-ribofuranosyl)-1H-imidazole-4-carboxamide
- 5-Amino-1-(3,5-O-phosphinico--D-ribofuranosyl)-1H-imidazole-4-carboxamide
- 5-AMINOIMIDAZOLE-4-CARBOXAMIDE-1-B-D
- 5-aminoimidazole-4-carboxamide-1-B-D-*ribofuranos
- 5-Aminoimidazole-4-carboxamide-1-b-D-ribofuranosyl 35cyclic-monophosphate
- AICAR 3':5'-monophosphate
- AICAR 35Cyclic Phosphate
- 5-Amino-1-(2,7-dihydroxy-2-oxotetrahydro-2H,4H-2lambda~5~-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl)-1H-imidazole-4-carboximidic acid
- NS00057886
- FT-0661444
- 35908-14-6
- NSC371796
- AICAR 3 inverted exclamation mark ,5 inverted exclamation mark -Cyclic Phosphate
- DTXSID80957326
- NSC-371796
- DB-229302
- 5-Amino-1-(2,7-dihydroxy-2-oxidotetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl)-1H-imidazole-4-carboxamide
- Inchi： 1S/C9H13N4O7P/c10-7-4(8(11)15)12-2-13(7)9-5(14)6-3(19-9)1-18-21(16,17)20-6/h2-3,5-6,9,14H,1,10H2,(H2,11,15)(H,16,17)
- InChI Key： QQDWJBYNAORJHB-UHFFFAOYSA-N
- SMILES： P1(=O)(O)OCC2C(C(C(N3C=NC(C(N)=O)=C3N)O2)O)O1

Computed Properties

Exact Mass: 320.05200
Monoisotopic Mass: 320.052
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 493
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 172A^2
XLogP3: -2.8

Experimental Properties

Color/Form: Gray white solid
Density: 2.46
Melting Point: >225°C (dec.)
Boiling Point: 746.2°Cat760mmHg
Flash Point: 405.1°C
Refractive Index: 1.923
PSA: 181.96000
LogP: -0.38020

AICAR 3’,5’-Cyclic Phosphate Security Information

WGK Germany：3
Storage Condition：−20°C

AICAR 3’,5’-Cyclic Phosphate Pricemore >>

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TRC	A440500-2mg	AICAR 3’,5’-Cyclic Phosphate	35908-14-6	2mg	$ 121.00	2023-04-19
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